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Compound of Interest

Compound Name: potassium;methanesulfonate

Cat. No.: B7802857 Get Quote

An In-depth Examination of the Chemical Structure, Properties, and Applications of Potassium

Methanesulfonate

Potassium methanesulfonate (KMS), the potassium salt of methanesulfonic acid, is a versatile

and highly utilized compound in various scientific and industrial fields. Its stability, high

solubility, and role as a biochemically compatible salt make it an invaluable tool in

electrophysiology, organic synthesis, and electrochemistry. This technical guide provides a

detailed overview of its chemical structure, physicochemical properties, synthesis, and key

applications, with a focus on its relevance to researchers, scientists, and professionals in drug

development.

Chemical Structure and Identification
Potassium methanesulfonate is an alkali metal salt with a simple yet stable structure. It consists

of a potassium cation (K⁺) and a methanesulfonate anion (CH₃SO₃⁻). The methanesulfonate

anion features a central sulfur atom double-bonded to two oxygen atoms and single-bonded to

a third oxygen atom and a methyl group.

A diagram illustrating the ionic and covalent bonds within potassium methanesulfonate is

provided below.
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Chemical Structure of Potassium Methanesulfonate
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Caption: Chemical structure of potassium methanesulfonate.

Physicochemical Properties
Potassium methanesulfonate is a white crystalline solid that is highly soluble in water.[1] Its key

physicochemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b7802857?utm_src=pdf-body-img
https://www.benchchem.com/product/b7802857
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula CH₃KO₃S [2][3]

Molecular Weight 134.20 g/mol [1][2]

Appearance White crystalline solid/powder [1][4]

Melting Point >360 °C [5]

Solubility Highly soluble in water [1][6]

IUPAC Name potassium;methanesulfonate [1]

CAS Number 2386-56-3 [1][2]

InChI Key
XWIJIXWOZCRYEL-

UHFFFAOYSA-M
[2][7]

SMILES String CS(=O)(=O)[O-].[K+] [2][7]

Synthesis and Purification
The synthesis of high-purity potassium methanesulfonate is typically achieved through a

straightforward acid-base neutralization reaction.

Experimental Protocol: Synthesis of Potassium
Methanesulfonate
Principle: Methanesulfonic acid is neutralized with a stoichiometric amount of potassium

hydroxide in an aqueous solution to yield potassium methanesulfonate and water.

Materials:

Methanesulfonic acid (CH₃SO₃H)

Potassium hydroxide (KOH)

Deionized water

Ice bath
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Procedure:

An equimolar amount of potassium hydroxide is dissolved in deionized water in a suitable

reaction vessel.

The reaction vessel is placed in an ice bath to control the exothermic nature of the

neutralization reaction.[1]

A stoichiometric equivalent of methanesulfonic acid is slowly added to the potassium

hydroxide solution with constant stirring.

After the addition is complete, the solution is stirred for a period to ensure the reaction goes

to completion. The pH of the solution can be monitored to confirm neutralization.

The resulting aqueous solution of potassium methanesulfonate is then heated to between

120–150°C to evaporate the water and isolate the crystalline product.[1]

The workflow for the synthesis and purification of potassium methanesulfonate is depicted in

the following diagram.
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Synthesis and Purification Workflow of Potassium Methanesulfonate
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Caption: Synthesis and purification workflow.
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Analytical Characterization
Several analytical techniques are employed to confirm the identity, purity, and stoichiometry of

synthesized potassium methanesulfonate.

Methodologies for Characterization
Inductively Coupled Plasma Optical Emission Spectroscopy (ICP-OES): This technique is

used to verify the stoichiometric ratio of potassium to sulfur (K:S ≈ 1:1) and to quantify any

trace metal impurities.[1]

CHNS Analysis: Elemental analysis confirms the percentage composition of carbon,

hydrogen, nitrogen, and sulfur in the compound.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional

groups present. Potassium methanesulfonate exhibits a distinct sulfonate group vibration at

approximately 1187 cm⁻¹, which is absent in non-ionized methanesulfonic acid.[1]

High-Performance Liquid Chromatography (HPLC): HPLC can be used for the separation

and quantification of potassium methanesulfonate, often employing mixed-mode columns for

the analysis of both cations and anions.[8]

The following diagram illustrates the analytical workflow for the characterization of potassium

methanesulfonate.
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Analytical Workflow for Potassium Methanesulfonate Characterization
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Caption: Analytical workflow for characterization.

Applications in Research and Drug Development
Potassium methanesulfonate's unique properties make it a valuable reagent in several areas of

research and development.

Electrophysiology: In neuroscience research, potassium methanesulfonate is frequently used

in pipette solutions for whole-cell patch-clamp recordings. Its use as a major anion helps in

maintaining cellular integrity and allows for stable recordings of neuronal activity, such as

calcium-dependent afterhyperpolarization (AHP) currents in hippocampal neurons.[1]

Biochemical Buffers: Due to its high solubility and stability, it is used in the formulation of

biochemical buffers.[1]

Organic Synthesis: The methanesulfonate group is a good leaving group, making potassium

methanesulfonate a useful nucleophile in substitution reactions.[1] It also acts as a

cocatalyst in some organic synthesis reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b7802857?utm_src=pdf-body-img
https://www.benchchem.com/product/b7802857
https://www.benchchem.com/product/b7802857
https://www.benchchem.com/product/b7802857
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electrochemistry: It serves as a component in electrolytes for lithium-ion batteries and redox

flow batteries.[1] Additionally, it is used in electroplating applications, such as the

electrodeposition of tin-lead solder, providing a safer alternative to hazardous acids.[1]

Other Applications: It has been noted for its antimicrobial properties and its use in the

preparation of fatty acyl glycinate surfactants.[9]

The diverse applications of potassium methanesulfonate are summarized in the diagram below.

Applications of Potassium Methanesulfonate
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Caption: Diverse applications of potassium methanesulfonate.

Safety and Handling
Potassium methanesulfonate is considered a hazardous substance and should be handled with

appropriate safety precautions.
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Hazard Class GHS Classification Precautionary Statements

Skin Irritation Category 2 (H315) P264, P280, P302+P352

Eye Irritation Category 2 (H319) P280, P305+P351+P338

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (H335) -

Respiratory Irritation
P261, P271

Handling and Storage:

Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and

a dust mask.[7]

Use only in a well-ventilated area.[9]

Store in a tightly sealed container in a dry place.[6] The material is hygroscopic.[10]

Avoid contact with oxidizing agents.[4]

It is a combustible solid, and dust clouds may form an explosive mixture with air.[4]

Conclusion
Potassium methanesulfonate is a compound with a valuable combination of properties,

including high solubility, stability, and utility as a nucleophile and electrolyte component. For

researchers in the life sciences, particularly in electrophysiology, it is an essential tool for

obtaining stable and reliable data. Its applications in organic synthesis and industrial processes

further underscore its importance. A thorough understanding of its chemical properties,

synthesis, and handling is crucial for its safe and effective use in a professional laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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